diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-[(4-benzylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C27H28N2O5S/c1-3-33-26(31)23-21-14-15-29(27(32)34-4-2)17-22(21)35-25(23)28-24(30)20-12-10-19(11-13-20)16-18-8-6-5-7-9-18/h5-13H,3-4,14-17H2,1-2H3,(H,28,30)
• InChI Key: IBTLZGBABKPQHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4
• Molecular Formula: C27H28N2O5S
• Molecular Weight: 492.6 g/mol

Description

Diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C27H28N2O5S and its molecular weight is 492.59. The purity is usually 95%.
BenchChem offers high-quality diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research highlights diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate as a versatile starting material for constructing heterocyclic systems. Ahmed (2002) utilized this compound for the synthesis of novel pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines and related fused 1,2,4-triazolo and 1,3,4-thiadiazolo-derivatives, demonstrating its potential in creating diverse heterocyclic frameworks E. Ahmed, 2002.

Crystallographic Analysis

The compound has also been studied for its crystallographic properties. Armas et al. (2003) described the crystallization of a related compound, showcasing its utility in understanding molecular structures and intermolecular interactions, essential for drug design and material science H. D. Armas, O. Peeters, N. Blaton, C. J. Ranter, M. S. Navarro, Esperanza Salfrán Solano, Y. V. Reyes, E. O. Rodríguez, 2003.

Biological Evaluation

In a study by Bhoi et al. (2016), novel benzothiazole containing 4H-pyrimido[2,1-b]benzothiazoles derivatives were synthesized via a microwave-assisted method. This research underlines the compound's role in developing new molecules with potential antibacterial, antioxidant, and antitubercular activities Manoj N. Bhoi, Mayuri A. Borad, E. Pithawala, H. Patel, 2016.

Anticholinesterase Activity

Pietsch et al. (2007) investigated derivatives of diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate for their anticholinesterase activities. This research contributes to understanding the compound's potential therapeutic applications, particularly in treating diseases related to cholinesterase inhibition M. Pietsch, M. Nieger, M. Gütschow, 2007.

Analytical Chemistry Applications

Lee et al. (2020) developed a fluorescent probe based on the structure of diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate for the selective and facile detection of H2S in serum. This study illustrates the compound's utility in designing sensitive and selective probes for biological and environmental analyses Suji Lee, Dan-Bi Sung, Jong Seok Lee, M. Han, 2020.